

An In-depth Technical Guide to DCBLD2 Protein Interaction Partners and Pathways

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Anti-DCBLD2/ESDN Antibody (FA19-1)*

Cat. No.: *B15616171*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Abstract

DCBLD2 (Discoidin, CUB and LCCL domain-containing protein 2), a type-I transmembrane scaffolding receptor, has emerged as a critical player in a multitude of cellular processes, with significant implications in cancer progression and developmental biology. Its function is intrinsically linked to its ability to act as a signaling hub, recruiting a diverse array of intracellular proteins to modulate key signaling cascades. This technical guide provides a comprehensive overview of the known protein interaction partners of DCBLD2 and the signaling pathways it orchestrates. We present a synthesis of current research, including quantitative data on protein interactions, detailed experimental methodologies for their identification, and visual representations of the associated signaling networks. This document is intended to serve as a valuable resource for researchers investigating DCBLD2's role in health and disease, and for professionals in drug development seeking to target this pathway.

DCBLD2 Protein Interaction Network

DCBLD2's function as a scaffolding protein is underscored by its numerous interaction partners. These interactions are often dynamic and dependent on post-translational modifications, particularly tyrosine phosphorylation. The primary interactors and the experimental evidence supporting these interactions are summarized below.

Core Interaction Partners

Table 1: Experimentally Validated DCBLD2 Interaction Partners

Interacting Protein	Family/Class	Method of Identification	Functional Consequence	Reference
CRK/CRKL	Adaptor Proteins	Quantitative Mass Spectrometry, Co-immunoprecipitation	Recruitment to phosphorylated YxxP motifs on DCBLD2, mediating downstream signaling.[1][2][3]	[1][2][3]
14-3-3 family	Adaptor Proteins	Quantitative Mass Spectrometry, Biochemical Investigation	ABL-induced direct binding to DCBLD2.[1]	[1]
FYN	Non-receptor Tyrosine Kinase	Quantitative Proteomics	Drives tyrosine phosphorylation of DCBLD2, enabling recruitment of other partners.[1]	[1]
ABL	Non-receptor Tyrosine Kinase	Quantitative Proteomics	Drives tyrosine phosphorylation of DCBLD2, enabling recruitment of other partners.[1]	[1]
EGFR	Receptor Tyrosine Kinase	Co-immunoprecipitation, Protein-protein interaction network analysis	DCBLD2 phosphorylation by EGFR recruits TRAF6, leading to AKT activation and enhanced tumorigenesis.[4][5][6][7]	[4][5][6][7]

VEGFR2	Receptor Tyrosine Kinase	Co-immunoprecipitation	DCBLD2 modulates VEGFR2 signaling, promoting angiogenesis.[1][8][9][10]	[1][8][9][10]
PDGFRβ	Receptor Tyrosine Kinase	Not explicitly stated, but DCBLD2 modulates its signaling	DCBLD2 modulates PDGFRβ signaling in blood vessel development and repair.[1]	[1]
INSR	Receptor Tyrosine Kinase	Not explicitly stated, but DCBLD2 modulates its signaling	DCBLD2 is involved in insulin receptor signaling and glucose homeostasis.[1][4]	[1][4]
TRAF6	E3 Ubiquitin Ligase	Co-immunoprecipitation	Recruitment to phosphorylated DCBLD2, leading to increased E3 ubiquitin ligase activity and AKT activation.[6][11]	[6][11]
ITGB1	Integrin	Tandem Affinity Purification-Mass Spectrometry (TAP-MS), Co-immunoprecipitation	Interaction implicated in the Focal Adhesion pathway, promoting EMT and angiogenesis in	[12][13]

		colorectal cancer.[12][13]	
SEMA4B	Semaphorin	Co-immunoprecipitation	SEMA4B may be a ligand for DCBLD2.[1][4][5]
ELAVL1	RNA-binding protein	Protein-protein interaction network analysis	Potential interactor identified through network analysis. [4][5]
HLA-DRA	MHC class II	Protein-protein interaction network analysis	Potential interactor identified through network analysis. [4][5]

Signaling Pathways Modulated by DCBLD2


DCBLD2 is a key regulator of several critical signaling pathways, primarily through its interaction with receptor tyrosine kinases (RTKs) and subsequent recruitment of downstream effectors.

Receptor Tyrosine Kinase (RTK) Signaling

DCBLD2 acts as a crucial modulator of signaling downstream of several RTKs, including EGFR, VEGFR2, PDGFR β , and the Insulin Receptor (INSR).[1][4] Upon ligand binding and activation of these receptors, DCBLD2 becomes tyrosine-phosphorylated, creating docking sites for various signaling molecules.

A key mechanism involves the phosphorylation of conserved YxxP motifs within the intracellular domain of DCBLD2 by non-receptor tyrosine kinases like FYN and ABL.[1][14] This phosphorylation event facilitates the recruitment of the SH2 domains of the adaptor proteins CRK and CRK-like (CRKL).[1][2]

In the context of EGFR signaling, phosphorylation of DCBLD2 on tyrosine 750 (Y750) creates a binding site for TRAF6.[6] This interaction enhances the E3 ubiquitin ligase activity of TRAF6, leading to the activation of the pro-survival kinase AKT, thereby promoting tumorigenesis.[6][11]




[Click to download full resolution via product page](#)

PI3K-Akt Signaling Pathway

As a downstream effector of RTK signaling, the PI3K-Akt pathway is significantly influenced by DCBLD2.[4][5][15][16] The recruitment of TRAF6 by phosphorylated DCBLD2 and subsequent AKT activation is a prime example of this regulation.[6][11] This pathway is central to cell survival, proliferation, and growth, and its activation by the DCBLD2-TRAF6 axis has been implicated in the progression of glioblastoma and head and neck cancers.[6][14]

Epithelial-Mesenchymal Transition (EMT) and Cell Motility

DCBLD2 has been identified as a key player in promoting EMT, a process critical for cancer cell invasion and metastasis.[12][14] Pan-cancer analyses have revealed that DCBLD2 expression is associated with the activation of EMT signaling in numerous tumor types.[4] In colorectal cancer, DCBLD2's interaction with ITGB1 within the Focal Adhesion pathway is thought to be a key mechanism driving EMT and angiogenesis.[12][13] Furthermore, DCBLD2 has been shown to mediate cisplatin-induced EMT and metastasis in lung adenocarcinoma by stabilizing β -catenin through the inactivation of GSK3 β . [11]



[Click to download full resolution via product page](#)

Angiogenesis

DCBLD2 plays a significant role in angiogenesis, the formation of new blood vessels, a process essential for both normal development and tumor growth. It modulates VEGF-induced endothelial cell proliferation and migration by interacting with VEGFR2.[8][9][10] One proposed mechanism is that DCBLD2 prevents VEGFR2 from forming complexes with negative regulators like the protein tyrosine phosphatases PTP1B and TC-PTP, and VE-cadherin.[11][17] The signal sequence of DCBLD2 itself has been shown to interact with VEGFR2 and promote VEGF signaling.[8][9]

Other Associated Pathways

Genomic and transcriptomic analyses have linked DCBLD2 to several other oncogenic signaling pathways, including:

- Hippo signaling pathway[15][16]
- Rap1 signaling pathway[4][5][15][16]
- Ras signaling pathway[4][5]
- JAK/STAT3 pathway[14]

Experimental Protocols


The identification and characterization of DCBLD2's interaction partners and pathways have relied on a variety of sophisticated experimental techniques. Below are detailed methodologies for some of the key experiments cited.

Quantitative Mass Spectrometry-based Proteomics (SILAC)

This method was employed to identify FYN- and ABL-regulated interactomes of DCBLD2.[1]

- **Cell Culture and SILAC Labeling:** HEK293 cells are cultured in DMEM supplemented with either "light" (normal) or "heavy" ($^{13}\text{C}_6^{15}\text{N}_2$ -lysine and $^{13}\text{C}_6^{15}\text{N}_4$ -arginine) isotopes for at least five cell divisions to achieve complete labeling.
- **Transfection and Lysis:** Cells are transfected with expression constructs for FLAG-tagged DCBLD2 and either FYN, ABL, or a mock control. After 24-48 hours, cells are lysed in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.
- **Immunoprecipitation:** Cell lysates are incubated with anti-FLAG M2 affinity gel to immunoprecipitate DCBLD2 and its interacting proteins.
- **Protein Digestion:** The immunoprecipitated proteins are eluted and subjected to in-solution or in-gel digestion with trypsin.

- **LC-MS/MS Analysis:** The resulting peptides are analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).
- **Data Analysis:** Raw spectra are searched against a human proteome database using software like SEQUEST. The ratios of heavy to light peptides are quantified to determine the relative abundance of interacting proteins under different conditions (e.g., FYN/ABL expression vs. mock). Statistical analysis (e.g., t-test with Benjamini-Hochberg correction) is used to identify significant interactors.[\[1\]](#)



[Click to download full resolution via product page](#)

Co-immunoprecipitation (Co-IP)

Co-IP is a standard method to verify protein-protein interactions in a cellular context.

- **Cell Lysis:** Cells expressing the proteins of interest are lysed in a non-denaturing lysis buffer to preserve protein interactions.
- **Antibody Incubation:** The cell lysate is pre-cleared with protein A/G beads and then incubated with an antibody specific to the "bait" protein (e.g., anti-DCBLD2).
- **Immunocomplex Precipitation:** Protein A/G beads are added to capture the antibody-protein complex.
- **Washing:** The beads are washed several times to remove non-specifically bound proteins.
- **Elution and Western Blotting:** The bound proteins are eluted from the beads, separated by SDS-PAGE, and the "prey" protein is detected by Western blotting using a specific antibody.

Tandem Affinity Purification-Mass Spectrometry (TAP-MS)

This technique was used to identify interaction partners of DCBLD2 in colorectal cancer, leading to the discovery of the ITGB1 interaction.[\[12\]](#)

- **Construct Generation:** A tandem affinity tag (e.g., FLAG-HA or Protein A-TEV-CBP) is fused to the N- or C-terminus of the protein of interest (DCBLD2).
- **Stable Cell Line Generation:** The tagged construct is stably expressed in a suitable cell line.
- **Two-Step Purification:** Cell lysates are subjected to two consecutive affinity purification steps using the two different tags. This stringent purification minimizes the co-purification of non-specific binders.
- **Elution and Mass Spectrometry:** The final purified protein complexes are eluted and identified by mass spectrometry.

Conclusion and Future Directions

DCBLD2 is a multifaceted scaffolding protein that plays a pivotal role in integrating signals from the extracellular environment to intracellular signaling networks. Its interactions with a host of proteins, particularly in the context of RTK signaling, position it as a critical node in pathways governing cell proliferation, survival, migration, and angiogenesis. The frequent upregulation of DCBLD2 in various cancers and its association with poor prognosis highlight its potential as a therapeutic target.

Future research should focus on several key areas:

- **Ligand Identification:** Despite its importance, the endogenous ligand(s) for DCBLD2 remain largely unknown, although SEMA4B is a candidate.[1] Identifying the physiological activators of DCBLD2 will be crucial for a complete understanding of its function.
- **Structural Biology:** Elucidating the three-dimensional structures of DCBLD2 in complex with its key interaction partners will provide invaluable insights into the molecular basis of these interactions and facilitate the design of targeted inhibitors.
- **Therapeutic Targeting:** The development of small molecules or biologics that disrupt specific DCBLD2 interactions (e.g., DCBLD2-TRAF6 or DCBLD2-ITGB1) could represent a novel therapeutic strategy for cancers driven by aberrant DCBLD2 signaling.
- **In Vivo Validation:** While many interactions and pathways have been characterized in vitro, further validation in relevant in vivo models is necessary to confirm their physiological and pathological significance.

This guide provides a solid foundation for understanding the complex biology of DCBLD2. Continued investigation into its interaction network and signaling pathways will undoubtedly uncover new avenues for therapeutic intervention in cancer and other diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. FYN and ABL Regulate the Interaction Networks of the DCBLD Receptor Family - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [2. researchgate.net \[researchgate.net\]](#)
- [3. Tyrosine Phosphorylation of the orphan receptor ESDN/DCBLD2 serves as a scaffold for the signaling adaptor CrkL - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [4. Pan-cancer analyses identify DCBLD2 as an oncogenic, immunological, and prognostic biomarker - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [5. Frontiers | Pan-cancer analyses identify DCBLD2 as an oncogenic, immunological, and prognostic biomarker \[frontiersin.org\]](#)
- [6. Making sure you're not a bot! \[dukespace.lib.duke.edu\]](#)
- [7. New Signaling Pathway in Brain Tumors Identified - News Center \[news.feinberg.northwestern.edu\]](#)
- [8. biorxiv.org \[biorxiv.org\]](#)
- [9. Regulation of angiogenesis by signal sequence-derived peptides - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [10. Transmembrane protein ESDN promotes endothelial VEGF signaling and regulates angiogenesis - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [11. mdpi.com \[mdpi.com\]](#)
- [12. DCBLD2 Affects the Development of Colorectal Cancer via EMT and Angiogenesis and Modulates 5-FU Drug Resistance - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [13. Frontiers | DCBLD2 Affects the Development of Colorectal Cancer via EMT and Angiogenesis and Modulates 5-FU Drug Resistance \[frontiersin.org\]](#)
- [14. Gene - DCBLD2 \[maayanlab.cloud\]](#)
- [15. Transcriptomic Profiling Identifies DCBLD2 as a Diagnostic and Prognostic Biomarker in Pancreatic Ductal Adenocarcinoma - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [16. Frontiers | Transcriptomic Profiling Identifies DCBLD2 as a Diagnostic and Prognostic Biomarker in Pancreatic Ductal Adenocarcinoma \[frontiersin.org\]](#)
- [17. DCBLD2 Mediates Epithelial-Mesenchymal Transition-Induced Metastasis by Cisplatin in Lung Adenocarcinoma - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [To cite this document: BenchChem. \[An In-depth Technical Guide to DCBLD2 Protein Interaction Partners and Pathways\]. BenchChem, \[2026\]. \[Online PDF\]. Available at: \[https://www.benchchem.com/product/b15616171/docs#an-in-depth-technical-guide-to-dcbld2-protein-interaction-partners-and-pathways\]](#)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)